BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Analysis of CS5H4CIFN2: Structural
Isomerism and Analytical Characterization

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: 4-Chloro-3-fluoropyridin-2-amine
Cat. No.: B8269645
Get Quote

Executive Summary

The molecular formula C5H4CIFN2 represents a critical class of heteroaromatic scaffolds
widely utilized in the synthesis of kinase inhibitors and agrochemicals. While the molecular
weight is fixed at 146.55 g/mol , the formula is structurally ambiguous. It most commonly refers
to substituted pyrimidines or pyridines, where the arrangement of the halogen (Cl, F) and
nitrogen atoms dictates biological activity and chemical reactivity.

This guide provides a definitive technical breakdown of the two primary isomers associated
with this formula, establishing a self-validating analytical protocol to differentiate them using
Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR).

Chemical Identity & Structural Isomerism[1]

The formula C5H4CIFN2 has a Degree of Unsaturation (DoU) of 4, consistent with a single
aromatic ring containing two double bonds and one ring closure (in the case of pyrimidine) or a
pyridine ring with an exocyclic double bond equivalent (e.g., amino group unsaturation count).

Primary Isomers of Interest
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Two commercially and scientifically significant isomers dominate this chemical space.

Isomer A: Pyrimidine Isomer B: Pyridine
Feature . Lo
Derivative Derivative
2-Chloro-5-fluoro-4- 2-Chloro-3-fluoropyridin-4-
IUPAC Name o ]
methylpyrimidine amine
CAS Number 134000-96-7 1227577-03-8
Core Scaffold Pyrimidine (1,3-Diazine) Pyridine (Azine)
] Methyl (-CH3), Chloro (-Cl), Amino (-NH2), Chloro (-ClI),
Functional Groups
Fluoro (-F) Fluoro (-F)
3 Methyl H + 1 Aromatic H = 2 Amino H + 2 Aromatic H =
Proton Count
4H 4H
o Intermediate for Scaffold for kinase inhibitors
Application ) )
antimetabolites (e.g., VEGFR)

Theoretical & Analytical Calculations
Molecular Weight & Isotopic Distribution

Precise mass calculation is the first step in validation. The presence of Chlorine (Cl) introduces
a distinct isotopic signature that must be verified.

e Monoisotopic Mass (12C, tH, 35Cl, 1°F, 1*N): 145.9996 Da
» Average Molecular Weight: 146.55 g/mol [1][2]

Chlorine Isotope Pattern (Rule of 3:1): Due to the natural abundance of 3>ClI (75.78%) and 3’Cl
(24.22%), the Mass Spectrum (MS) will exhibit a characteristic M and M+2 peak pattern with an
intensity ratio of approximately 3:1.

* M Peak (m/z 146): 100% Relative Intensity

e M+2 Peak (m/z 148): ~32% Relative Intensity
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Analytical Differentiation Workflow

Since both isomers share the same exact mass and isotope pattern, Liquid Chromatography-
Mass Spectrometry (LC-MS) alone is insufficient for identification. Orthogonal validation via
NMR is required.

Isomer A (Pyrimidine)

Methyl Signal Singlet (3H) @ ~2.5 ppm
Singlet (1H) @ ~8.5 ppm

1H-NMR Analysis
(Solvent: DMSO-d6)

Unknown Sample LC-MS Analysis Confirm Formula _ [ check Cl Pattern
(C5H4CIFN2) (m/z 146 [M+H]+) = (3:1 Ratio)

Amino Signal

Isomer B (Pyridine)
Broad Singlet (2H, NH2)
Two Doublets (Ar-H)

Click to download full resolution via product page

Figure 1: Analytical workflow for differentiating C5H4CIFN2 isomers. Note that Mass Spec
validates the formula, while NMR validates the structure.

Spectroscopic Characterization Protocols
Proton NMR (*H-NMR)

The proton environments provide the clearest distinction.

Protocol: Dissolve 5-10 mg of sample in 0.6 mL DMSO-d6. Tetramethylsilane (TMS) is used as
the internal standard (0.00 ppm).
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Isomer Expected Signal Pattern Mechanistic Explanation

The methyl group is attached

0 2.4-2.6 (s, 3H): Methyl to the electron-deficient
2-Chloro-5-fluoro-4- S
o group.d 8.4-8.6 (d, 1H): pyrimidine ring.[3] The C6
methylpyrimidine . .
Aromatic H at C6. proton shows coupling to the

C5-Fluorine (3J_H-F).

The amino protons are
0 6.0-7.0 (br s, 2H): Amino exchangeable and broad. The

2-Chloro-3-fluoropyridin-4- ; )
group (NH2).5 6.5-8.0 (m, 2H):  aromatic protons will show

amine ) o
Aromatic H at C5/C6. complex splitting due to H-H

and H-F coupling.

Fluorine NMR (*°*F-NMR)

Fluorine NMR is a powerful, background-free method for purity assessment.

» Pyrimidine Derivative: The Fluorine at position 5 is flanked by a methyl group and a nitrogen.
Typical shift: -130 to -150 ppm.

» Pyridine Derivative: The Fluorine at position 3 is ortho to both a Chlorine and an Amine. The
electron-donating effect of the amine (-NH2) typically shields the fluorine signal relative to the

pyrimidine.

Synthesis & Synthetic Logic

Understanding the synthesis aids in identifying potential impurities (regioisomers).

Synthesis of 2-Chloro-5-fluoro-4-methylpyrimidine

This compound is typically synthesized via the partial reduction of a di-chloro precursor or
direct fluorination.
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+ Methylmagnesium bromide (Grignard)
or Methylboronic acid (Suzuki)

I
)

/
Nucleophilic Attack at C4/
A//

Regioselective Substitution

2,4-Dichloro-5-fluoropyrimidine

2-Chloro-5-fluoro-4-methylpyrimidine

(Target)

Click to download full resolution via product page

Figure 2: General synthetic logic. The C4 position in pyrimidines is more electrophilic than C2,
directing nucleophilic attack (e.g., methylation) to C4, leaving the C2-Chlorine intact.

Synthesis of 2-Chloro-3-fluoropyridin-4-amine

This is often derived from 2,4-dichloro-3-fluoropyridine via ammonolysis. The fluorine atom at
C3 activates the C4 position for Nucleophilic Aromatic Substitution (SnAr), allowing selective
displacement of the C4-Chlorine by ammonia.

Safety and Handling (GHS Standards)

Regardless of the specific isomer, halogenated heteroaromatics are reactive skin and eye
irritants.

 Signal Word: WARNING
e Hazard Statements:
o H315: Causes skin irritation.
o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.
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o Storage: Store under inert atmosphere (Argon/Nitrogen) at 2-8°C. Fluorinated pyrimidines
can be moisture sensitive.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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